(E)-ethyl 4-(2-cyano-3-((4-methoxybenzyl)amino)-3-oxoprop-1-en-1-yl)piperazine-1-carboxylate

• IUPAC Name: ethyl 4-[(E)-2-cyano-3-[(4-methoxyphenyl)methylamino]-3-oxoprop-1-enyl]piperazine-1-carboxylate
• InChI: InChI=1S/C19H24N4O4/c1-3-27-19(25)23-10-8-22(9-11-23)14-16(12-20)18(24)21-13-15-4-6-17(26-2)7-5-15/h4-7,14H,3,8-11,13H2,1-2H3,(H,21,24)/b16-14+
• InChI Key: SWWPSZCQWKCNJX-JQIJEIRASA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C=C(C#N)C(=O)NCC2=CC=C(C=C2)OC
• Isomeric SMILES: CCOC(=O)N1CCN(CC1)/C=C(\C#N)/C(=O)NCC2=CC=C(C=C2)OC
• Molecular Formula: C19H24N4O4
• Molecular Weight: 372.4 g/mol

Description

(E)-ethyl 4-(2-cyano-3-((4-methoxybenzyl)amino)-3-oxoprop-1-en-1-yl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C19H24N4O4 and its molecular weight is 372.425. The purity is usually 95%.
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Scientific Research Applications

Cardiotropic Activity

A study by Mokrov et al. (2019) synthesized a series of compounds related to (E)-ethyl 4-(2-cyano-3-((4-methoxybenzyl)amino)-3-oxoprop-1-en-1-yl)piperazine-1-carboxylate and evaluated their cardiotropic activity. The most active compound demonstrated significant antiarrhythmic activity in various arrhythmia models (Mokrov et al., 2019).

Antimicrobial Activity

Fandaklı et al. (2012) reported on the antimicrobial activity of derivatives of this compound. They synthesized several new compounds and found that the Mannich bases showed good activity against microorganisms compared to ampicillin (Fandaklı et al., 2012).

Synthesis and Structure Studies

A study by Faizi et al. (2016) focused on the synthesis of a similar compound, 4-[4-(ethoxycarbonyl)piperazin-1-yl]benzoic acid, analyzing its molecular structure and conformation (Faizi et al., 2016).

Antitumor and Antioxidant Activities

Bialy and Gouda (2011) explored the antitumor and antioxidant activities of derivatives of this compound. They synthesized new benzothiophenes and evaluated their potential in these areas, finding promising antioxidant activities (Bialy & Gouda, 2011).

Further Chemical Transformations and Syntheses

Additional research by Vasileva et al. (2018) and Başoğlu et al. (2013) demonstrated various chemical transformations of similar compounds, contributing to the broader understanding of their chemical properties and potential applications (Vasileva et al., 2018); (Başoğlu et al., 2013).